2-amino-2,3-dihydro-1H-indene-5-carboxylic acid hydrochloride
Overview
Description
2-amino-2,3-dihydro-1H-indene-5-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 149506-48-9 . It has a molecular weight of 213.66 and is typically available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-2,3-dihydro-1H-indene-5-carboxylic acid hydrochloride . The InChI code is 1S/C10H11NO2.ClH/c11-9-4-6-1-2-7 (10 (12)13)3-8 (6)5-9;/h1-3,9H,4-5,11H2, (H,12,13);1H .Physical And Chemical Properties Analysis
This compound is typically available in powder form . It is stored at room temperature . Unfortunately, specific physical and chemical properties like melting point, boiling point, and solubility were not found in the retrieved data.Mechanism of Action
Target of Action
The primary target of 2-amino-2,3-dihydro-1H-indene-5-carboxylic acid hydrochloride is the Discoidin Domain Receptor 1 (DDR1) . DDR1 is a receptor tyrosine kinase that binds and is activated by collagens, playing a crucial role in various cellular functions including cell differentiation, adhesion, migration, and proliferation .
Mode of Action
This compound binds with DDR1 with a high affinity, suppressing the kinase activity of DDR1 . This interaction inhibits collagen-induced DDR1 signaling, leading to changes in cellular functions such as epithelial-mesenchymal transition .
Biochemical Pathways
The inhibition of DDR1 signaling affects multiple biochemical pathways. It suppresses the downstream effects of DDR1 activation, including cell proliferation and migration, and the epithelial-mesenchymal transition . This can lead to a reduction in the formation of cancer cell colonies .
Pharmacokinetics
Its therapeutic efficacy in in vivo models suggests it may have suitable pharmacokinetic properties for drug development .
Result of Action
The compound’s action results in the potent inhibition of DDR1 signaling, leading to a dose-dependent suppression of colony formation in pancreatic cancer cells . It has shown promising therapeutic efficacy in orthotopic mouse models of pancreatic cancer .
Action Environment
The environment in which the compound acts can influence its efficacy and stability. It’s worth noting that the tumor microenvironment, characterized by desmoplasia and extracellular matrix components, can influence the effectiveness of drugs targeting DDR1 .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
While specific future directions for this compound are not available in the retrieved data, it’s worth noting that compounds in this family have shown promise as selective discoidin domain receptor 1 (DDR1) inhibitors . This suggests potential applications in the treatment of conditions where DDR1 plays a role, such as certain types of cancer .
properties
IUPAC Name |
2-amino-2,3-dihydro-1H-indene-5-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2.ClH/c11-9-4-6-1-2-7(10(12)13)3-8(6)5-9;/h1-3,9H,4-5,11H2,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZPMCQYSYQAJSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=C1C=CC(=C2)C(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-2,3-dihydro-1H-indene-5-carboxylic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
